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Compound of Interest

Compound Name: (+)-Dihydrocarvone

Cat. No.: B1216097 Get Quote

An In-depth Technical Guide to (+)-Dihydrocarvone for Researchers and Drug Development

Professionals

Chemical Identity and Molecular Structure
(+)-Dihydrocarvone is a monoterpenoid and a ketone known for its presence in essential oils.

The specific stereochemistry of (+)-dihydrocarvone can lead to ambiguity in its designation

and associated Chemical Abstracts Service (CAS) number. It is crucial for researchers to note

the specific isomer being referenced.

Molecular Formula: C₁₀H₁₆O[1][2][3]

Molecular Weight: 152.23 g/mol [1][2][3]

IUPAC Name: (2R,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohexan-1-one[4]

Synonyms: (2R,5R)-5-Isopropenyl-2-methylcyclohexanone, d-Dihydrocarvone[2][4]

The molecular structure consists of a cyclohexanone ring substituted with a methyl group and

an isopropenyl group. The "(+)" designation typically refers to the dextrorotatory enantiomer.

CAS Numbers Associated with Dihydrocarvone Isomers:
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CAS Number Associated Name(s) Stereochemistry

5948-04-9
(+)-Dihydrocarvone, (1R,4R)-

Dihydrocarvone
Specific enantiomer[1][4]

5524-05-0
(+)-Dihydrocarvone (mixture of

isomers), (E)-dihydrocarvone

Can refer to a mix or the trans

isomer[2][5]

7764-50-3 (+)-Dihydrocarvone
Also used for the

dextrorotatory form[3][6]

Physicochemical Properties
The following table summarizes the key physicochemical properties of (+)-Dihydrocarvone.

Property Value Source(s)

Appearance
Colorless to light yellow clear

liquid
[2]

Density 0.928 g/mL at 20 °C

0.929 g/mL at 25 °C [1][3]

Boiling Point 87-88 °C at 6 mm Hg [1][3]

Refractive Index n20/D 1.471

n20/D 1.472 [1][3]

Optical Activity [α]20/D +20±2°, neat

[α]22/D +17°, neat

Flash Point 102 °C (215.6 °F) - closed cup

SMILES String CC1CCC(CC1=O)C(C)=C

InChI Key
AZOCECCLWFDTAP-

UHFFFAOYSA-N
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Experimental Protocols: Synthesis of
Dihydrocarvone
Synthesis from Limonene-1,2-epoxide via Acid Catalysis
A high-yield synthesis of dihydrocarvone can be achieved by the acid-catalyzed rearrangement

of limonene-1,2-epoxide.[7]

Materials:

Limonene-1,2-epoxide

Inert solvent (e.g., methylene chloride)

Perchloric acid (0.05 to 2.0% by weight based on the epoxide)

Sodium bicarbonate solution

Salt water

Magnesium sulfate

Procedure:

Dissolve limonene-1,2-epoxide in an inert solvent.

Maintain the temperature between 0 °C and 75 °C, preferably between 15 °C and 40 °C.[7]

Add perchloric acid (0.05 to 2.0% by weight) to the solution while agitating.

Allow the reaction to proceed, monitoring for the conversion of the epoxide. The reaction

time may extend for several hours.

Upon completion, neutralize the perchloric acid by washing the reaction mixture with a

sodium bicarbonate solution.

Perform a subsequent wash with salt water.

Dry the organic layer over magnesium sulfate.
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Remove the solvent under reduced pressure to yield crude dihydrocarvone.

The crude product can be further purified by vacuum distillation.[7]

This method has been reported to produce dihydrocarvone in yields of 60% to 80% or more.[7]

Synthesis from Carvone via Reduction
Dihydrocarvone can also be prepared by the reduction of (S)-(+)- or (R)-(-)-carvone. This

method yields a mixture of cis- and trans-dihydrocarvone diastereoisomers.[8]

Materials:

(S)-(+)-carvone or (R)-(-)-carvone

Zinc (Zn) powder

Methanol-water solvent system

Procedure:

Dissolve the starting carvone isomer in a methanol-water mixture.

Add zinc powder to the solution.

Allow the reduction reaction to proceed.

Monitor the reaction progress using a suitable analytical technique, such as gas

chromatography (GC), to determine the ratio of diastereoisomers formed.

Upon completion, work up the reaction mixture to isolate the dihydrocarvone products.

This procedure typically results in a diastereomeric mixture of cis- and trans-dihydrocarvones.

[8]

Pharmacological and Biological Activities
While research on (+)-dihydrocarvone itself is somewhat limited, its structural analogs and

derivatives exhibit a range of biological activities, suggesting potential avenues for drug
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discovery and development.

Antimicrobial and Antifungal Activity: Dihydrocarvone has demonstrated inhibitory effects

against the growth of bacteria and fungi.[8] The broader family of carvones is known for

antibacterial and antifungal properties.[9][10]

Antinociceptive and Anti-inflammatory Potential: A derivative, hydroxydihydrocarvone, has

shown central antinociceptive (pain-relieving) effects in animal models without engaging the

opioid system.[11] This derivative also exhibits anti-inflammatory activity by reducing edema

and neutrophil recruitment.[12]

Chiral Building Block for Synthesis: (+)-Dihydrocarvone serves as a valuable chiral starting

material for the synthesis of more complex molecules with significant biological activities.[8]

It has been used in the synthesis of:

Dispiro-1,2,4,5-tetraoxanes with potent anti-malarial activity.

Sesquiterpenoids like α-Cyperone, which have insecticidal properties.

Carvone, a closely related monoterpene, has been extensively studied and shown to possess a

wide array of pharmacological properties, including antioxidant, anticancer, and antidiabetic

effects.[9][10] This provides a strong rationale for further investigation into the therapeutic

potential of (+)-dihydrocarvone and its derivatives.

Diagrams
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Caption: Synthesis workflow of (+)-Dihydrocarvone from Limonene-1,2-epoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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